Cas no 1823866-20-1 ((1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol)

• Product Name: (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol
• CAS No: 1823866-20-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD26521907
• CID: 4621886
• Update Time: 2025-11-02

(1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol

• MDL： MFCD26521907
• Inchi： 1S/C9H14N2O2/c12-7-8-4-5-10-11(8)9-3-1-2-6-13-9/h4-5,9,12H,1-3,6-7H2
• InChI Key： NFFOXSJCFKDEPJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C(CO)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3

Additional information on (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol

Comprehensive Guide to (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol (CAS No. 1823866-20-1)

(1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol (CAS No. 1823866-20-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a tetrahydro-2H-pyran ring fused with a pyrazole moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and reactivity, which make it a valuable intermediate in synthetic chemistry.

The chemical properties of (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol include a molecular weight of approximately 182.22 g/mol and a unique hydrogen-bonding capability due to its hydroxyl group. This feature enhances its solubility in polar solvents, making it suitable for various organic synthesis applications. The compound's stability under standard conditions also contributes to its utility in laboratory settings.

In recent years, the demand for heterocyclic building blocks like (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers frequently search for "pyrazole derivatives in drug design" or "tetrahydropyran applications," reflecting the compound's relevance in cutting-edge studies. Its role in developing kinase inhibitors and anti-inflammatory agents has been a focal point in academic and industrial research.

The synthetic routes for (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol often involve multistep organic reactions, including cyclization and functional group interconversion. Optimizing these processes is critical for achieving high yields and purity, which are essential for pharmaceutical applications. Recent publications highlight innovative methods to streamline its production, addressing common challenges like regioselectivity and byproduct formation.

From an industrial perspective, (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol is part of a growing market for fine chemicals and pharmaceutical intermediates. Companies specializing in custom synthesis often list this compound in their catalogs, catering to clients in drug development and academic research. Its commercial availability in varying purities (e.g., >95% or >98%) allows flexibility for different experimental needs.

Environmental and safety considerations for handling (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol are aligned with standard laboratory protocols. While it is not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended during use. Disposal should follow local regulations for organic waste, ensuring minimal environmental impact.

Looking ahead, the potential of (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol in green chemistry initiatives is being explored. Researchers are investigating catalytic methods and solvent-free reactions to enhance its sustainability profile. Such efforts align with global trends toward eco-friendly synthesis and reduced carbon footprint in chemical manufacturing.

For those seeking further technical details, resources like SciFinder and Reaxys provide extensive data on (1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol, including spectral information and patent references. Collaborative platforms such as PubChem also offer community-shared insights, fostering innovation in its applications.